
Validating experimental results obtained with
Cresol red

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cresol red

Cat. No.: B154985 Get Quote

Cresol Red: A Comparative Guide for
Researchers
For researchers, scientists, and drug development professionals, the precise measurement of

pH is a critical component of experimental accuracy and reproducibility. Cresol Red, a member

of the sulfonphthalein family of pH indicators, offers a versatile and reliable option for various

laboratory applications. This guide provides a comprehensive comparison of Cresol Red with

other common indicators, supported by experimental data and detailed protocols.

Performance Comparison of pH Indicators
Cresol Red is distinguished by its two distinct pH transition ranges, making it a versatile tool for

a variety of applications. A primary transition occurs in a neutral to slightly alkaline range,

shifting from yellow at pH 7.2 to a reddish-purple at pH 8.8. A second, less commonly used

transition happens in highly acidic conditions, moving from red at pH 0.2 to yellow at pH 1.8.[1]

[2] This dual-range capability allows for its use in diverse experimental setups.[2]

Below is a comparative summary of Cresol Red and other widely used pH indicators.
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Indicator pH Range pKa
Color Change
(Acid to Base)

Key
Applications

Cresol Red 7.2 - 8.8 ~8.3
Yellow to

Reddish-Purple

Titrations, Cell

Culture,

Isothermal

Amplification,

Gel

Electrophoresis

Phenol Red 6.8 - 8.4 ~7.9
Yellow to

Red/Pink

Cell Culture

Media, Titrations

Bromothymol

Blue
6.0 - 7.6 ~7.1 Yellow to Blue

Titrations, CO2

Detection, Cell

Viability Assays

Methyl Orange 3.1 - 4.4 ~3.7 Red to Yellow

Strong Acid-

Weak Base

Titrations

Phenolphthalein 8.2 - 10.0 ~9.3
Colorless to

Pink/Fuchsia

Weak Acid-

Strong Base

Titrations

Mechanism of Action: The Chemistry of Color
Change
The function of Cresol Red as a pH indicator is rooted in its molecular structure, which

responds to changes in hydrogen ion (H+) concentration.[1] As a weak acid, Cresol Red exists

in equilibrium between its protonated (HIn) and deprotonated (In-) forms.[3] In acidic solutions,

the protonated form dominates, resulting in a yellow color. As the pH increases and the solution

becomes more alkaline, the molecule loses a proton, leading to a structural rearrangement and

a shift in its light absorption properties, which in turn causes the color to change to reddish-

purple.[1][3]
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Mechanism of Cresol Red pH Indication

Acidic Conditions (Low pH)

Alkaline Conditions (High pH)

HIn (Protonated Form)

Yellow

Exhibits

In- (Deprotonated Form)

+ OH- + H+

Reddish-Purple

Exhibits

Click to download full resolution via product page

Cresol Red's protonation and deprotonation equilibrium.

Key Experimental Applications and Protocols
Cresol Red's utility extends beyond simple titrations. It has found valuable applications in

molecular biology and analytical chemistry.

Colorimetric Isothermal Amplification (e.g., LAMP)
Loop-Mediated Isothermal Amplification (LAMP) is a technique for rapid nucleic acid

amplification at a constant temperature. The reaction produces a large number of hydrogen

ions, leading to a decrease in pH. Cresol Red can be used as a simple, visual indicator of a

successful amplification.[4][5]
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A study comparing Cresol Red and Hydroxynaphthol blue (HNB) for the detection of SARS-

CoV-2 RNA using RT-LAMP found that Cresol Red provided high specificity.[6] While the HNB-

based assay showed a sensitivity of 92.1% and specificity of 93.2%, the Cresol Red-based

assay demonstrated a sensitivity of 80.3% and a specificity of 97%.[6]

Start: Prepare LAMP Reaction Mix

Master Mix:
- Bst DNA Polymerase

- dNTPs
- Primers (FIP, BIP, F3, B3)

- Buffer

Add Cresol Red Indicator

Add Target Nucleic Acid

Incubate at Constant Temperature
(e.g., 63-65°C)

Observe Color Change

Positive Result:
Yellow

Amplification Occurs
(pH Decreases)

Negative Result:
Reddish-Purple

No Amplification
(pH Stable)
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Workflow for a colorimetric LAMP assay using Cresol Red.

This protocol is adapted from a study on SARS-CoV-2 detection.[6]

Reaction Mix Preparation: For a 25 µL reaction, combine the following in a sterile

microcentrifuge tube:

10 mM (NH₄)₂SO₄

50 mM KCl

0.1% v/v Tween-20

8 mM MgSO₄

1.4 mM of each dNTP

pH Adjustment: Adjust the pH of the mixture to 8.0-9.0 using 1 M KOH.

Indicator Addition: Add 100 µM Cresol Red to the reaction mix.

Enzyme and Primer Addition: Add the appropriate concentrations of reverse transcriptase,

Bst DNA polymerase, and specific LAMP primers.

Sample Addition: Add the template RNA to the reaction tube.

Incubation: Incubate the reaction at 65°C for 30 minutes.

Result Interpretation:

A color change from reddish-purple to yellow indicates a positive result (amplification).

The solution remaining reddish-purple indicates a negative result.

Tracking Dye in Gel Electrophoresis
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Cresol Red can be used as a tracking dye in agarose and polyacrylamide gel electrophoresis

to monitor the migration of nucleic acids or proteins.[7][8] It provides a visible band that allows

the user to track the progress of the electrophoresis run and prevent the samples from running

off the gel.

Tracking Dye
Apparent Migration Rate
(in 1% Agarose Gel)

Common Use

Cresol Red ~125 base pairs Small DNA/RNA fragments

Bromophenol Blue ~300-500 base pairs General PCR products

Xylene Cyanol FF ~3000-4000 base pairs Large DNA fragments

Orange G ~50 base pairs
Very small DNA/RNA

fragments, restriction digests

Note: Migration rates are approximate and can vary with gel concentration and buffer

composition.

Components:

Cresol Red: 0.25% (w/v)

Ficoll 400 or Glycerol: 15% (w/v) or 30% (v/v) respectively (for density)

10 mM Tris-HCl, pH 7.6

1 mM EDTA

Preparation:

1. Dissolve the Cresol Red in sterile, deionized water.

2. Add the Ficoll 400 or glycerol and mix until fully dissolved.

3. Add the Tris-HCl and EDTA.

4. Adjust the final volume with sterile, deionized water.
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5. Store at 4°C.

Usage: Add 1 volume of 6X loading dye to 5 volumes of your DNA/RNA or protein sample

before loading onto the gel.

Considerations for Use
Purity: The purity of Cresol Red is crucial for accurate and reproducible results. Impurities

can affect the pH transition range and the clarity of the color change.

Interference: In certain applications, such as those involving high concentrations of

halogens, the color of pH indicators can be altered.[9] It is important to consider the

composition of the experimental solution.

Spectrophotometry: For quantitative pH measurements, spectrophotometry can be used to

measure the absorbance of Cresol Red at two different wavelengths (e.g., 434 nm and 570

nm), and the ratio of these absorbances can be used to calculate a precise pH value.[10]

Conclusion
Cresol Red is a highly versatile and reliable pH indicator with a broad range of applications in

research and drug development. Its distinct color changes in two pH ranges, coupled with its

utility in modern molecular biology techniques like LAMP and its effectiveness as a tracking dye

in gel electrophoresis, make it a valuable tool in the laboratory. By understanding its properties

and comparing them with other indicators, researchers can select the most appropriate tool for

their specific experimental needs, ensuring the validity and accuracy of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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